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Introduction

SR-4995 is a potent and selective small molecule activator of lipolysis. It functions by directly
binding to the o/B-hydrolase domain-containing protein 5 (ABHD5), also known as comparative
gene identification-58 (CGI-58).[1] This binding event disrupts the interaction between ABHD5
and its inhibitor, perilipin-1 (PLIN1), a protein coating the surface of lipid droplets.[1][2] The
dissociation of ABHD5 from PLIN1 allows it to bind to and activate adipose triglyceride lipase
(ATGL), the rate-limiting enzyme in the hydrolysis of triglycerides.[1][3][4][5] This mechanism of
action is noteworthy as it bypasses the canonical 3-adrenergic receptor/cAMP/PKA signaling
pathway that typically mediates lipolysis.[3][6][7] These characteristics make SR-4995 a
valuable tool for studying the direct regulation of lipolysis and for the development of
therapeutics targeting metabolic diseases.

Data Summary

The following tables summarize the key characteristics of SR-4995 and its effects on primary
adipocytes based on published data.
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Table 1: SR-4995 Compound Specifications

Property Value Reference
Molecular Formula C19H21N30:2S [1]
Molecular Weight 355.45 g/mol [1]
CAS Number 891509-95-8 [1]
Appearance White to beige powder [1]
Solubility DMSO (2 mg/mL) [1]
Storage -20°C [1]

Table 2: Experimental Parameters for SR-4995 in Adipocyte Culture

Recommended
Parameter Cell Type Reference
Range
Working Brown Adipocytes,
. 4-25uM [3][6]
Concentration 3T3-L1
ECso for Lipolysis ~4 uM Brown Adipocytes [3]
) ] ) Brown Adipocytes,
Incubation Time 3 minutes - 24 hours [31[8]
3T3-L1
] 3T3-L1, Brown
Vehicle Control DMSO (<0.2%) [6]

Adipocytes

Signaling Pathway

The following diagram illustrates the mechanism of action of SR-4995 in inducing lipolysis in
adipocytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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